![molecular formula C22H22N2O3S2 B4196361 2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide](/img/structure/B4196361.png)
2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide
Overview
Description
2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide, also known as MPTP, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.
Mechanism of Action
The mechanism of action of 2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. 2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell growth.
Biochemical and Physiological Effects:
2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, 2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide has been shown to have anti-inflammatory and neuroprotective effects. It has also been shown to improve insulin sensitivity and glucose tolerance in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide in lab experiments is that it is a well-characterized compound that has been extensively studied. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain types of experiments.
Future Directions
There are several potential future directions for research on 2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide. One area of interest is its potential use as a therapeutic agent for cancer treatment. Another area of research could focus on its potential use in the treatment of neurodegenerative diseases, such as Parkinson's disease. Additionally, further studies could explore the compound's effects on other physiological systems, such as the cardiovascular system.
Scientific Research Applications
2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the compound's ability to inhibit the growth of cancer cells. Studies have shown that 2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide has anti-cancer properties and can induce apoptosis in cancer cells.
properties
IUPAC Name |
2-[(4-methylsulfanylphenyl)sulfonylamino]-N-(1-phenylethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O3S2/c1-16(17-8-4-3-5-9-17)23-22(25)20-10-6-7-11-21(20)24-29(26,27)19-14-12-18(28-2)13-15-19/h3-16,24H,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDIBXHPOSBTXRP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)SC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-({[4-(methylsulfanyl)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.